Cas no 1624262-55-0 ((R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride
• CAS No: 1624262-55-0
• MF: C₈H₁₀BrClFN
• MW: 254.527103900909
• MDL: MFCD22988853
• CID: 3040924
• PubChem ID: 73424697
• Update Time: 2025-06-09

(R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride
• (R)-1-(2-BROMO-4-FLUOROPHENYL)ETHANAMINE HCL
• ST24035133
• (R)-1-(2-bromo-4-fluorophenyl)ethan-1-amine hydrochloride
• MFCD22988853
• (R)-1-(2-Bromo-4-fluorophenyl)ethanaminehydrochloride
• AKOS025117268
• CS-0196841
• DS-018828
• DS-9665
• (1R)-1-(2-bromo-4-fluorophenyl)ethanamine;hydrochloride
• 1624262-55-0
• ZPC26255

• MDL： MFCD22988853
• Inchi： 1S/C8H9BrFN.ClH/c1-5(11)7-3-2-6(10)4-8(7)9;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
• InChI Key： MMBXNJVKDHDORR-NUBCRITNSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H](C)N)F.Cl

Computed Properties

• Exact Mass: 252.96692g/mol
• Monoisotopic Mass: 252.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride

Recent Advances in the Application of (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride (CAS: 1624262-55-0) in Pharmaceutical Research

The compound (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride (CAS: 1624262-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its bromo-fluoro substitution pattern, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers utilized (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride as a chiral precursor in a multi-step synthesis of novel antidepressant candidates, achieving enantiomeric excess values greater than 99% in the final products. The presence of both bromo and fluoro substituents was found to significantly influence the binding affinity to target receptors.

In oncology research, a recent patent application (WO2023056421) disclosed the use of this compound in the development of Bruton's tyrosine kinase (BTK) inhibitors. The structural features of (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride, particularly its stereochemistry and halogen substitution pattern, were shown to enhance the selectivity and potency of the resulting inhibitors against various B-cell malignancies. Molecular docking studies revealed that the (R)-configuration optimally positions the molecule in the active site of BTK.

Significant progress has also been made in the process chemistry surrounding this compound. A 2024 publication in Organic Process Research & Development described an improved synthetic route to (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride that achieves 85% overall yield with excellent stereocontrol. The new method employs an asymmetric hydrogenation protocol using a chiral ruthenium catalyst, representing a more sustainable alternative to traditional resolution methods. This advancement has important implications for the scalable production of pharmaceutical intermediates derived from this compound.

Analytical characterization of (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride has been enhanced through recent developments in chiral separation techniques. A study in the Journal of Pharmaceutical and Biomedical Analysis (2024) reported a novel HPLC method using a polysaccharide-based chiral stationary phase that achieves baseline separation of the enantiomers in under 10 minutes. This method has become particularly valuable for quality control in pharmaceutical manufacturing processes utilizing this intermediate.

The safety profile of (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride has been extensively evaluated in recent preclinical studies. Toxicology data published in Regulatory Toxicology and Pharmacology (2023) indicate that the compound shows favorable safety parameters when handled under appropriate conditions, with an LD50 of 1250 mg/kg in rodent models. These findings support its continued use as a pharmaceutical intermediate in drug discovery programs.

Looking forward, several research groups have reported plans to explore derivatives of (R)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride for applications beyond its current uses. Particular interest has been expressed in developing radiopharmaceuticals where the bromine atom could serve as a handle for isotopic substitution, potentially creating novel PET imaging agents. The compound's versatility and well-characterized properties position it as a valuable tool in medicinal chemistry for years to come.